Cas no 1258675-42-1 (N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide)

• Product Name: N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide
• CAS No: 1258675-42-1
• MF: C₁₈H₂₅N₃O
• MW: 299.41060423851
• CID: 5878698
• PubChem ID: 51101753
• Update Time: 2025-05-19

N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide
• 1258675-42-1
• CHEMBL5016432
• AKOS034750995
• EN300-26679843
• Z971613168

• Inchi： 1S/C18H25N3O/c1-5-21(14(2)3)16-9-7-15(8-10-16)17(22)20(4)18(13-19)11-6-12-18/h7-10,14H,5-6,11-12H2,1-4H3
• InChI Key： FWGAMFNKNVBKPK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(CC)C(C)C)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 299.199762429g/mol
• Monoisotopic Mass: 299.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.3Ų

Additional information on N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide

Recent Advances in the Study of N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide (CAS: 1258675-42-1)

N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide (CAS: 1258675-42-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The compound's chemical structure, featuring a cyanocyclobutyl group and a substituted benzamide moiety, has been the subject of extensive structure-activity relationship (SAR) studies. Researchers have identified that the cyanocyclobutyl group plays a critical role in enhancing the compound's binding affinity to target proteins, while the ethyl(isopropyl)amino group contributes to its metabolic stability. These insights have guided the optimization of derivative compounds with improved pharmacological profiles.

Recent preclinical studies have demonstrated that N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. In vitro assays have shown nanomolar-range IC50 values, suggesting high potency. Furthermore, in vivo studies in rodent models have indicated favorable bioavailability and tissue distribution, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for further drug development.

One of the most notable advancements in the research of this compound is its application in targeted therapy for resistant cancers. A 2023 study published in the Journal of Medicinal Chemistry revealed that N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide effectively overcomes resistance mechanisms in EGFR-mutant non-small cell lung cancer (NSCLC) cells. The compound's ability to inhibit alternative signaling pathways that bypass traditional EGFR inhibitors has positioned it as a promising strategy for addressing therapeutic resistance.

In addition to its anticancer properties, recent investigations have explored the compound's potential in neurodegenerative diseases. Preliminary data suggest that it may modulate tau protein aggregation, a hallmark of Alzheimer's disease. While these findings are still in the early stages, they open new avenues for the development of multifunctional therapeutic agents.

The synthesis and scale-up of N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide have also seen significant progress. Recent patents describe improved synthetic routes that enhance yield and purity while reducing production costs. These advancements are critical for facilitating the transition from laboratory-scale research to clinical development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as optimal dosing regimens, long-term safety profiles, and potential drug-drug interactions require further investigation. Ongoing research efforts are focused on addressing these gaps through comprehensive preclinical studies and early-phase clinical trials.

In conclusion, N-(1-cyanocyclobutyl)-4-[ethyl(propan-2-yl)amino]-N-methylbenzamide represents a compelling example of how structural innovation in small-molecule design can yield compounds with diverse therapeutic potential. The recent surge in research activity surrounding this molecule underscores its importance in contemporary drug discovery. As studies progress, this compound may pave the way for novel treatments in oncology, neurology, and beyond.